Isobyakangelicol

Specification

• CAS No.: 35214-81-4
• Molecular Formula: C17H16O6
• Molecular Weight: 316.31
• IUPAC Name: 4-methoxy-9-(3-methyl-2-oxobutoxy)furo[3,2-g]chromen-7-one
• Standard InChI: InChI=1S/C17H16O6/c1-9(2)12(18)8-22-17-15-11(6-7-21-15)14(20-3)10-4-5-13(19)23-16(10)17/h4-7,9H,8H2,1-3H3
• SMILES: CC(C)C(=O)COC1=C2C(=C(C3=C1OC(=O)C=C3)OC)C=CO2

Introduction

Isobyakangelicol, also known as anhydrobyakangelicin, is a coumarin compound found in the roots of Angelica dahurica, a plant commonly used in traditional medicine. This compound has garnered attention for its potential biological activities, including inhibiting the growth of certain cancer cells.

Biological Activities

Isobyakangelicol has been studied for its potential anticancer properties. It has been reported to inhibit the growth of HeLa and HepG2 cells, which are commonly used cell lines in cancer research. This suggests that isobyakangelicol may have therapeutic potential in the treatment of certain types of cancer.

Tissue Distribution

In studies involving Angelica dahurica extracts, coumarins have been found to distribute rapidly across various tissues, including the heart, liver, spleen, lung, kidney, stomach, small intestine, muscle, testis, and brain. While specific data on isobyakangelicol's tissue distribution is not available, it is likely to follow a similar pattern due to its structural similarity to other coumarins.

Data Table: Biological Activities of Coumarins

Compound	Biological Activity
Isobyakangelicol	Inhibits HeLa and HepG2 cell growth
Xanthotoxin	Known for its phototoxic effects
Bergapten	Exhibits phototoxic and antifungal activities

Future Directions

• In-depth Metabolic Studies: Investigating how isobyakangelicol is metabolized in the body could provide insights into its bioavailability and potential side effects.

• Therapeutic Potential: Further studies on its anticancer properties could lead to the development of new therapeutic agents.

• Natural Product Chemistry: Continued exploration of natural products like isobyakangelicol may uncover additional compounds with significant biological activities.